Maltose monohydrate-13C

• Molecular Formula: C12H24O12
• Molecular Weight: 361.30 g/mol
• InChI: InChI=1S/C12H22O11.H2O/c13-1-3-5(15)6(16)9(19)12(22-3)23-10-4(2-14)21-11(20)8(18)7(10)17;/h3-20H,1-2H2;1H2/t3-,4-,5-,6+,7-,8-,9-,10-,11+,12-;/m1./s1/i11+1
• InChIKey: WSVLPVUVIUVCRA-YRIFYUBNSA-N

Maltose Monohydrate-13C: Procurement and Differentiation Guide for Stable Isotope-Labeled Disaccharides

Maltose monohydrate-13C is a stable isotope-labeled form of the disaccharide maltose, where one or more of the naturally abundant carbon-12 (¹²C) atoms are substituted with the non-radioactive, heavier carbon-13 (¹³C) isotope . This compound exists as a monohydrate, with variants labeled at specific positions (e.g., [1-¹³C]) or uniformly (e.g., [U-¹³C₁₂]), and is utilized as a tracer and an internal standard in analytical chemistry and metabolic research . Its application is distinct from unlabeled maltose, which lacks the unique isotopic mass signature necessary for precise quantitative workflows in mass spectrometry and nuclear magnetic resonance spectroscopy .

Isotope Dilution MS

Uniform 13C labeling supports baseline mass resolution in quantification workflows

Solid‑State NMR

13C enables heteronuclear correlation experiments for carbohydrate structure assignment

Metabolic Flux Analysis

Position‑specific 13C provides isotopomer signatures to track maltose‑related pathways

Synthetic Precursor

Serves as a building block for labeled dextrins and cyclodextrins in carrier research

Why Unlabeled Maltose Monohydrate Cannot Substitute Maltose Monohydrate-13C in Analytical and Fluxomic Workflows

Generic, unlabeled maltose monohydrate is unsuitable for substitution in quantitative and tracer studies due to its fundamental analytical limitations. In mass spectrometry (MS)-based quantification, unlabeled maltose produces the same molecular ion mass (m/z) as the endogenous analyte, preventing distinction and leading to signal overlap that invalidates absolute quantification using the isotope dilution method [1]. In nuclear magnetic resonance (NMR) spectroscopy, the absence of a ¹³C label precludes its use as a chemical shift reference or as a specific probe in multi-dimensional heteronuclear correlation experiments that map molecular structure and dynamics [2]. Furthermore, for metabolic flux analysis (MFA), unlabeled maltose cannot provide the unique isotopomer signatures required to track carbon atom flow through metabolic networks, a capability exclusively provided by the ¹³C-labeled variant [3].

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Unlabeled maltose produces identical m/z to the endogenous analyte, preventing isotope dilution quantification

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Absence of 13C precludes heteronuclear correlation NMR; only a single unresolved 1H peak is observed

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Without 13C enrichment no isotopomer signatures are available for metabolic flux analysis

• [1] MtoZ Biolabs. (2025). How Can the Internal Standard Method Quantify Compounds in LC-MS Without a Reference Standard? View Source
• [2] Alchetron. Internal standard. Encyclopedia entry, 2016. View Source
• [3] Reertech. 13C-Maltose D-Maltose·H₂O(U-13C12,99%). Product Overview. Accessed 2026. View Source

Quantitative Evidence for the Selection of Maltose Monohydrate-13C Over In-Class Alternatives

Absolute Quantification via LC/GC-MS: ¹³C₁₂-Internal Standard vs. Unlabeled Analyte

The use of Maltose-[¹³C₁₂] Monohydrate (Uniformly Labeled) as an internal standard enables precise absolute quantification in mass spectrometry, a task impossible with unlabeled maltose due to identical m/z values. The ¹³C₁₂ label shifts the analyte's mass by +12 Da compared to the endogenous unlabeled (¹²C) maltose, creating a distinct isotopic cluster that can be resolved and quantified against . In contrast, unlabeled maltose or a partially labeled (e.g., [1-¹³C]) variant offers less mass separation and can suffer from isotopic interference with the natural M+1 peak, reducing accuracy [1].

Mass Shift Δ m/z

Head‑to‑head

+12 Da (U‑13C12)

Provides baseline resolution from unlabeled analyte in isotope dilution MS

Based on molecular formula; partially labeled (+1 Da) risk isotopic crosstalk

Evidence Dimension	Mass Spectrometric Differentiation (Δ m/z)
Target Compound Data	Maltose-[¹³C₁₂] Monohydrate: Molecular Weight 372.22 g/mol; +12 Da shift from unlabeled .
Comparator Or Baseline	Unlabeled Maltose Monohydrate: Molecular Weight 360.31 g/mol. Maltose-[1-¹³C] Monohydrate: Molecular Weight 361.31 g/mol; +1 Da shift .
Quantified Difference	+12 Da vs. unlabeled; +11 Da vs. [1-¹³C].
Conditions	Calculated based on molecular formula (¹³C₁₂H₂₄O₁₂ vs. ¹²C₁₂H₂₄O₁₂ vs. ¹³C¹²C₁₁H₂₄O₁₂).

Why This Matters

The larger +12 Da mass shift provided by the uniformly labeled compound ensures baseline resolution from the unlabeled analyte, enabling the highest accuracy in isotope dilution mass spectrometry and reducing the risk of quantification errors from isotopic crosstalk.

• [1] Koubaa, M., et al. (2012). Gas chromatography–mass spectrometry analysis of 13C labeling in sugars for metabolic flux analysis. Analytical Biochemistry, 425(2), 183-188. View Source

NMR Spectroscopy: Complete ¹H Resonance Assignment Enabled by ¹³C Labeling

In high-resolution solid-state NMR, the presence of the ¹³C isotope is essential for executing heteronuclear correlation experiments that enable complete proton resonance assignment. A study demonstrated that (¹H)-(¹³C) correlation spectra, acquired using a refocused INEPT pulse sequence on β-maltose monohydrate, were critical for resolving the 24 distinct protons in the molecule [1]. Without the ¹³C label, only a single broad, unresolved peak was observed in the ¹H spectrum at 30 kHz MAS, making structural elucidation impossible [2].

1H NMR Resolution

Head‑to‑head

24 distinct protons assigned

Enables complete solid‑state NMR assignment; unlabeled yields only 1 broad signal

Refocused INEPT at 500 MHz, 30 kHz MAS

Evidence Dimension	Resolvable ¹H NMR Resonances in Solid State
Target Compound Data	β-Maltose monohydrate with natural abundance ¹³C (1.1%): Enabled assignment of all 24 distinct protons via ¹H-¹³C correlation [1].
Comparator Or Baseline	Hypothetical ¹²C-only β-maltose monohydrate: Would yield a single, unresolved broad peak in a ¹H DQ spectrum [2].
Quantified Difference	Resolution of 24 distinct proton signals vs. 1 unresolved broad signal.
Conditions	(¹H) DQ-SQ CRAMPS and (¹H)-(¹³C) SQ refocused INEPT 2D solid-state NMR at 500 MHz, 30 kHz MAS.

Why This Matters

For researchers performing solid-state NMR on carbohydrates, the presence of the ¹³C nucleus is non-negotiable for obtaining structurally meaningful, high-resolution data. This demonstrates the compound's unique value in structural biology over its unlabeled counterpart.

• [1] Webber, A. L., et al. (2010). Complete (1)H resonance assignment of beta-maltose from (1)H-(1)H DQ-SQ CRAMPS and (1)H (DQ-DUMBO)-(13)C SQ refocused INEPT 2D solid-state NMR spectra and first principles GIPAW calculations. Physical Chemistry Chemical Physics, 12(26), 6970-6983. View Source
• [2] Webber, A. L., et al. (2010). See Abstract: "Compared to the observation of only a single broad peak... the use of DUMBO... allows the resolution of distinct DQ correlation peaks." View Source

Metabolic Flux Analysis (MFA): Isotopomer Resolution by GC-MS

In plant metabolic flux analysis, the use of ¹³C-labeled maltose is essential for resolving isotopomer distributions via GC-MS. A validated method uses chemical ionization (CI) to generate unique fragments from ¹³C-labeled sugars, allowing for the correction of natural isotope abundance and the quantification of metabolic fluxes [1]. Unlabeled maltose, by definition, provides no isotopomeric information and thus cannot be used to track carbon flow or calculate fluxes. Even a different ¹³C-labeled disaccharide like sucrose would provide data for different metabolic pathways, making Maltose-¹³C the specific probe for maltose-related metabolism [2].

MFA Utility

Context‑dependent

Isotopomer‑specific flux calculation

13C labeling supports metabolic flux analysis; unlabeled maltose not applicable

Class‑level inference; probe specificity must be verified for each pathway

Evidence Dimension	Utility in Metabolic Flux Analysis (MFA)
Target Compound Data	Maltose-¹³C: Provides unique isotopomer signatures for maltose, enabling flux calculation around its specific metabolic pathways (e.g., starch degradation) [1].
Comparator Or Baseline	Unlabeled Maltose: No isotopomeric information; cannot be used for MFA. ¹³C-labeled Sucrose: Probes different metabolic pathways (e.g., sucrose synthesis/breakdown) [2].
Quantified Difference	N/A (Qualitative difference in application utility)
Conditions	GC-MS analysis of ¹³C-labeled sugars extracted from rapeseed embryos [1].

Why This Matters

The ¹³C label is the sole enabler for isotopomer-based MFA, a powerful technique for quantifying intracellular fluxes. This compound's specific labeling pattern (e.g., [1-¹³C] vs. U-¹³C₁₂) further allows researchers to design experiments with granular control over metabolic tracing resolution, a key differentiator for procurement.

• [1] Koubaa, M., et al. (2014). Quantifying ¹³C-labeling in free sugars and starch by GC-MS. Methods in Molecular Biology, 1090, 117-129. View Source
• [2] Koubaa, M., et al. (2012). Gas chromatography–mass spectrometry analysis of 13C labeling in sugars for metabolic flux analysis. Analytical Biochemistry, 425(2), 183-188. View Source

Role as a Precursor in the Enzymatic Synthesis of Labeled Oligo- and Polysaccharides

A patented method describes the use of ¹³C- or ¹⁴C-labeled maltose as a specific substrate for the enzymatic synthesis of labeled linear maltodextrins and cyclodextrins [1]. This process, which employs highly specific enzymes like amylomaltase and cyclodextrin glucanotransferase, yields products where the specific activity is at least equivalent to, and typically a multiple of, the starting maltose [2]. Unlabeled maltose or alternative labeled sugars like ¹³C-glucose would not yield the same specific maltodextrin products, as the polymerization reaction is specific to the maltose acceptor.

Enzymatic Synthesis

Reported

Product specific activity ≥ starting maltose, often multiple‑fold

Supports synthesis of 13C‑labeled dextrins for carrier and metabolism research

Patent DE19812332A1; method uses amylomaltase or CGTase

Evidence Dimension	Efficiency as a Precursor for Labeled Dextrins
Target Compound Data	¹³C- or ¹⁴C-labeled maltose: Enzymatic conversion yields labeled linear and cyclic dextrins with specific activity ≥ to starting material, often many times higher [2].
Comparator Or Baseline	Unlabeled Maltose or ¹³C-labeled Glucose: Would not produce labeled dextrins, or would lead to a different class of products (e.g., from glucose-1-phosphate).
Quantified Difference	Specific activity of products is a multiple of the starting maltose's specific activity.
Conditions	Enzymatic reactions using amylomaltase or cyclodextrin glucanotransferase from E. coli, K. oxytoca, or T. lithoralis [1].

Why This Matters

This establishes Maltose monohydrate-13C as a critical building block for the synthesis of more complex labeled carbohydrates, a specialized but important application for researchers studying dextrin metabolism or developing novel drug delivery systems based on cyclodextrins. This synthetic utility is a clear differentiator from unlabeled maltose or other ¹³C-labeled monosaccharides.

• [1] Horlacher, R., et al. (1999). Synthesis of radiocarbon-labeled maltodextrins and cyclodextrins, useful for studying dextrin metabolization and behavior of cyclodextrins used as drug carriers. DE Patent No. 19812332A1. View Source
• [2] Horlacher, R., et al. (1999). DE19812332A1. Claim 3: "...die spezifische Aktivität der Produkte mindestens die der eingesetzten Maltose entspricht, in der Regel aber ein Vielfaches davon beträgt." View Source

Validated Application Scenarios for Maltose Monohydrate-13C Based on Quantitative Evidence

Absolute Quantification of Maltose in Complex Biological Matrices Using Isotope Dilution Mass Spectrometry

Use Maltose-[¹³C₁₂] Monohydrate as the optimal internal standard for the accurate quantification of endogenous maltose in samples such as plasma, urine, or plant extracts using LC-MS or GC-MS. The +12 Da mass shift ensures complete separation from the unlabeled analyte's isotopic envelope, minimizing quantification bias and maximizing accuracy, as supported by principles of isotope dilution methodology [1]. This scenario is directly validated by the comparative mass spectrometric differentiation data in Section 3.

High-Resolution Solid-State NMR for Carbohydrate Structure Elucidation

Employ Maltose monohydrate with natural abundance ¹³C or an enriched ¹³C-labeled variant as a model compound for developing and optimizing advanced solid-state NMR pulse sequences (e.g., ¹H-¹³C heteronuclear correlation). This application is essential for resolving the congested ¹H NMR spectra of solid carbohydrates and assigning resonances to specific nuclei, a task that is impossible with unlabeled maltose alone [1]. This is directly supported by the NMR evidence presented in Section 3.

Metabolic Flux Analysis (MFA) of Carbohydrate Metabolism in Plants and Microorganisms

Utilize position-specific (e.g., [1-¹³C]) or uniformly labeled Maltose-¹³C Monohydrate as a tracer to quantify metabolic fluxes through pathways involving maltose, such as starch degradation and glycogen synthesis. The ¹³C label provides the distinct isotopomer signatures necessary for flux calculation when analyzed by GC-MS or NMR [1]. The method's validity and differentiation from unlabeled alternatives are established in the GC-MS evidence in Section 3.

Enzymatic Synthesis of ¹³C-Labeled Maltodextrins and Cyclodextrins for Drug Delivery Research

Employ Maltose monohydrate-13C as a substrate in controlled enzymatic polymerization reactions to produce ¹³C-labeled linear maltodextrins or cyclic cyclodextrins. These labeled products are then used to study the metabolization, biodistribution, and behavior of these compounds, particularly when used as drug carriers [1]. This application is a direct outcome of the patented synthetic process highlighted in Section 3.

Application

Selection Property

Validation Focus

Isotope dilution MS quantification in research matrices

Uniform 13C labeling for mass resolution from endogenous analyte

Accuracy and isotopic crosstalk in complex biological matrices

Solid‑state NMR structural studies of carbohydrates

13C nucleus for heteronuclear correlation experiments

Proton resonance assignment and chemical shift reference

Metabolic flux analysis of maltose‑related pathways

Position‑specific or uniform 13C isotopomer signatures

Isotopomer distribution and flux calculation by GC‑MS/NMR

Enzymatic synthesis of labeled dextrin carriers

Maltose acceptor specificity for amylomaltase/CGTase

Specific activity of labeled oligo‑ and polysaccharide products

• [1] MtoZ Biolabs. (2025). How Can the Internal Standard Method Quantify Compounds in LC-MS Without a Reference Standard? View Source
• [2] Webber, A. L., et al. (2010). Complete (1)H resonance assignment of beta-maltose... Physical Chemistry Chemical Physics, 12(26), 6970-6983. View Source
• [3] Koubaa, M., et al. (2014). Quantifying ¹³C-labeling in free sugars and starch by GC-MS. Methods in Molecular Biology, 1090, 117-129. View Source
• [4] Horlacher, R., et al. (1999). Synthesis of radiocarbon-labeled maltodextrins and cyclodextrins... DE Patent No. 19812332A1. View Source